![molecular formula C13H15N3O3 B2354818 2-hydroxy-N-isobutyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide CAS No. 886898-53-9](/img/structure/B2354818.png)
2-hydroxy-N-isobutyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
Overview
Description
The compound is a derivative of the pyrido[1,2-a]pyrimidine class . Pyrido[1,2-a]pyrimidines are a class of compounds that have been studied for their potential biological activities .
Synthesis Analysis
While specific synthesis methods for “2-hydroxy-N-isobutyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide” were not found, there are general methods for synthesizing pyrido[1,2-a]pyrimidines . For example, one method involves the use of picolylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acids .Scientific Research Applications
Nucleophilic Condensation Reactions
The compound shows reactivity towards N- and C-nucleophiles . A series of new enaminones, Schiff’s base, and hydrazinomethylenediketones were prepared in good yields . This property makes it useful in various chemical reactions and synthesis processes .
Analgesic Activity
Picolylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acids were synthesized with the aim of establishing a structure-analgesic activity relationship . The results of pharmacological studies identified compounds in the study series with marked analgesic properties .
Synthesis of Derivatives
Alkyl-, arylalkyl-, and arylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid were prepared with a view to establishing a structure-biological activity relationship . This indicates its potential use in the synthesis of various derivatives for biological applications .
Preparation and Purification
An improved method for the preparation and purification of ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]-pyrimidine-3-carboxylates is proposed . This suggests its potential use in the development of more efficient preparation and purification methods for related compounds .
Mechanism of Action
Target of Action
Similar compounds have been synthesized for their analgesic properties , suggesting potential targets could be pain receptors or pathways.
Mode of Action
It’s known that the compound’s structure plays a crucial role in its analgesic activity . The transition from structurally similar compounds was generally accompanied by some decrease in analgesic activity .
Result of Action
The results of pharmacological studies identified compounds in the study series with marked analgesic properties . The transition from 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamides to the structurally similar pyrido[1,2-a]pyrimidine derivatives was generally accompanied by some decrease in analgesic activity .
properties
IUPAC Name |
2-hydroxy-N-(2-methylpropyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c1-8(2)7-14-11(17)10-12(18)15-9-5-3-4-6-16(9)13(10)19/h3-6,8,18H,7H2,1-2H3,(H,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZJHVIDWYMMDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=C(N=C2C=CC=CN2C1=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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